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Compound Name: Cycloxydim

Cat. No.: B8784830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the herbicide cycloxydim with other

graminicides, supported by experimental data. The information is intended to assist

researchers and scientists in evaluating the efficacy and application of these compounds in

weed management research and development.

Executive Summary
Cycloxydim is a selective, post-emergence herbicide belonging to the cyclohexanedione

(DIMs) family of Acetyl-CoA-Carboxylase (ACCase) inhibitors.[1] It is effective against a broad

spectrum of annual and perennial grasses.[2] Experimental data indicates that cycloxydim's

performance is comparable, and in some cases superior, to other commonly used graminicides

such as clethodim, sethoxydim, fluazifop-p-butyl, and propaquizafop, particularly in the control

of specific grass weed species.[3][4] Its efficacy is influenced by factors such as weed species,

growth stage, application timing, and the use of adjuvants.[5]

Data Presentation: Comparative Efficacy of
Graminicides
The following tables summarize the quantitative data from various field trials, comparing the

percentage of weed control achieved with cycloxydim and other graminicides across different

grass species.
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Table 1: Efficacy of Cycloxydim and Other Graminicides on Various Grass Weeds in Forestry
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Nardus

stricta
Good - - - - - - -

Festuca

pratensi

s

- - Good - - - - -

Elytrigia

repens
- Good - - - - - -

Source: Adapted from Willoughby, I.H. & Forster, J. (2022). The herbicide cycloxydim is an

effective alternative to propyzamide or glyphosate for the control of the forest grass weeds

Molinia caerulea, Calamagrostis epigejos, Deschampsia flexuosa and Holcus lanatus. Forestry:

An International Journal of Forest Research.[4]

Table 2: Control of Annual Grass Weeds with Cycloxydim in Broad-leaved Crops in Australia
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Weed Species
Rate of Cycloxydim (g
a.i./ha)

% Control

Wild Oats (Avena fatua) 50 96

75 100

100 100

150 100

200 100

Ryegrass (Lolium rigidum) 50 95

75 99

100 100

150 100

200 100

Annual Phalaris (Phalaris

paradoxa)
50 83

75 93

100 98

150 100

200 100

Barley Grass (Hordeum

leporinum)
50 75

75 88

100 95

150 99

200 100

Great Brome (Bromus

diandrus)
50 65
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75 80

100 90

150 98

200 100

Source: Adapted from Hoechst trial reports (1988), as cited in "cycloxydim - a new selective

post-emergence herbicide for control of annual and perennial grasses in broad-leaved crops".

[5]

Experimental Protocols
The following section outlines a generalized methodology for conducting field trials to evaluate

the efficacy of post-emergence graminicides like cycloxydim. This protocol is a synthesis of

standard practices reported in herbicide efficacy studies.[6][7]

1. Experimental Design and Plot Layout

Design: A randomized complete block design (RCBD) is typically employed to minimize the

effects of field variability.[8]

Replication: Each treatment, including an untreated control, should be replicated at least

three to four times.[6][7]

Plot Size: Plot dimensions can vary, but a common size is 2 x 10 meters or 2 x 15 meters,

which is adequate for hand-held or bicycle-type sprayers and allows for representative

sampling.[6]

Site Selection: The experimental site should have a uniform weed population of the target

grass species and be representative of the intended use area. Avoid areas with significant

variations in soil type, topography, or drainage.[6]

2. Herbicide Application

Equipment: Calibrated backpack sprayers or plot sprayers equipped with flat-fan nozzles are

commonly used to ensure uniform application.
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Application Volume: The spray volume typically ranges from 150 to 400 liters per hectare,

depending on the weed density and crop canopy.

Timing: Herbicides are applied post-emergence when the target grass weeds are actively

growing, usually at the 2- to 4-leaf stage up to early tillering.[9]

Adjuvants: For many graminicides, including cycloxydim, the addition of a crop oil

concentrate (COC) or a non-ionic surfactant (NIS) is recommended to enhance uptake and

efficacy.[5]

3. Data Collection and Assessment

Weed Control Efficacy: Visual assessment of percent weed control is the most common

method. Ratings are typically taken at 7, 14, 21, and 28 days after treatment (DAT) using a

scale of 0% (no control) to 100% (complete kill).[10]

Weed Density and Biomass: For more quantitative data, weed counts per unit area (e.g., per

square meter) and weed biomass (fresh or dry weight) can be measured from quadrats

placed randomly within each plot.[6]

Crop Tolerance (Phytotoxicity): Visual assessment of crop injury is conducted at regular

intervals after application. Symptoms to look for include stunting, discoloration, and

malformation.[6]

Yield Data: At the end of the growing season, crop yield is harvested from a designated area

within each plot to determine the impact of the weed control treatments.[6]

4. Statistical Analysis

The collected data should be subjected to analysis of variance (ANOVA) appropriate for the

experimental design (e.g., RCBD). Treatment means are then separated using a suitable test,

such as Fisher's Least Significant Difference (LSD) or Tukey's HSD, at a significance level of P

≤ 0.05.
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The following diagrams illustrate the mode of action of ACCase-inhibiting herbicides and a

typical workflow for an herbicide efficacy trial.
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Caption: Mode of action of ACCase-inhibiting herbicides like cycloxydim.
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Caption: General workflow for a graminicide efficacy field trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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